4-(2,4-Dimethoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-18-9-3-4-11(13(7-9)19-2)10-5-6-15-8-12(10)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: BAZWFEIHGDQYFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)OC
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID10692637
• Molecular Weight: 259.26 g/mol
• CAS RN: 141764-21-8

Description

4-(2,4-Dimethoxyphenyl)nicotinic acid (4-DMPNA) is an organic compound belonging to the class of phenylnicotinic acids. It is a white solid that is soluble in organic solvents and is used as a building block in organic synthesis. 4-DMPNA is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of other organic compounds.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% has been used in several scientific research applications. It has been used as a building block in the synthesis of pharmaceuticals and agrochemicals. It has also been used as a reagent in the synthesis of other organic compounds. Additionally, 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% has been used in the study of enzyme kinetics, as a substrate for the study of enzyme-catalyzed reactions, and as a model compound for the study of molecular recognition.

Mechanism of Action

4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme involved in the breakdown of acetylcholine, a neurotransmitter. 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% binds to the active site of AChE and inhibits its activity, leading to an increase in the concentration of acetylcholine in the synaptic cleft. This results in an increase in the activity of acetylcholine receptors, leading to an increase in the excitability of neurons.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% has been shown to have several biochemical and physiological effects. It has been shown to increase the concentration of acetylcholine in the synaptic cleft, resulting in an increase in the excitability of neurons. This can lead to an increase in the activity of acetylcholine receptors, resulting in an increase in the activity of muscles. Additionally, 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% has been shown to inhibit the release of glutamate from neurons, resulting in a decrease in the excitability of neurons.

Advantages and Limitations for Lab Experiments

4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and easy to use. Additionally, 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% is relatively stable, making it suitable for use in long-term experiments. The main limitation of 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% is that it is a relatively weak inhibitor of acetylcholinesterase, and thus may not be suitable for experiments that require a high degree of inhibition.

Future Directions

There are several potential future directions for the use of 4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% in scientific research. It could be used as a tool to study the effects of acetylcholine on neuronal excitability and synaptic plasticity. Additionally, it could be used to study the effects of acetylcholine on muscle activity and the regulation of muscle contraction. Furthermore, it could be used to study the effects of acetylcholine on memory and learning. Finally, it could be used to study the effects of acetylcholine on the release of other neurotransmitters, such as dopamine and serotonin.

Synthesis Methods

4-(2,4-Dimethoxyphenyl)nicotinic acid, 95% can be synthesized from the reaction of 2-chloro-4-methoxyphenylacetic acid and sodium nitrite in the presence of a base. The reaction yields 4-(2,4-dimethoxyphenyl)nicotinic acid as the main product. The reaction is carried out in an inert atmosphere and is usually carried out at a temperature of 60-80°C. The reaction is typically completed within 1-2 hours.